Cas no 169045-03-8 (Benzoic acid,2-amino-5-(1H-pyrazol-1-yl)-)

• Product Name: Benzoic acid,2-amino-5-(1H-pyrazol-1-yl)-
• CAS No: 169045-03-8
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 111114
• PubChem ID: 19701902
• Update Time: 2025-04-18

Benzoic acid,2-amino-5-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-(1H-pyrazol-1-yl)-
• Benzoic acid, 2-amino-5-(1H-pyrazol-1-yl)- (9CI)
• AKOS005606008
• SCHEMBL8296716
• 2-amino-5-(1H-pyrazol-1-yl)benzoic acid
• 2-amino-5-pyrazol-1-ylbenzoic acid
• 169045-03-8
• CS-0336895

• Inchi： 1S/C10H9N3O2/c11-9-3-2-7(6-8(9)10(14)15)13-5-1-4-12-13/h1-6H,11H2,(H,14,15)
• InChI Key： VYVHTXFABCPSLO-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(=C1)N1C=CC=N1)N)=O

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 81.14